Cas no 916850-37-8 (BMIM MeOCO2)

• Product Name: BMIM MeOCO2
• CAS No: 916850-37-8
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD11045371
• CID: 996861
• PubChem ID: 71310549
• Update Time: 2025-06-08

BMIM MeOCO2 Chemical and Physical Properties

Names and Identifiers

• BMIM MeOCO2
• 1-butyl-3-methylimidazol-3-ium,methyl carbonate
• 1-BUTYL-3-METHYL-IMIDAZOLIUM METHYL CARBONATE SOLUTION
• MFCD11045371
• 1-Butyl-3-methylimidazolium methylcarbonate
• 916850-37-8
• 1-butyl-3-methylimidazol-3-ium;methyl carbonate
• 1-Butyl-3-methylimidazolium methylcarbonate, >97%, 30% in MeOH
• SCHEMBL2229108
• DTXSID30746227
• 1-Butyl-3-methyl-1H-imidazol-3-ium methyl carbonate
• BMIM MeOCO2
• 1H-Imidazolium, 3-butyl-1-methyl-, methyl carbonate (1:1)
• 1-Butyl-3-methylimidazolium methylcarbonate, 30% in MeOH
• 1-Butyl-3-methylimidazolium methylcarbonate, 30% in Methanol

• MDL： MFCD11045371
• Inchi： 1S/C8H15N2.C2H4O3/c1-3-4-5-10-7-6-9(2)8-10;1-5-2(3)4/h6-8H,3-5H2,1-2H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： LMNFQNYYIIOYFR-UHFFFAOYSA-M
• SMILES： O(C(=O)[O-])C.N1(C=C[N+](C)=C1)CCCC

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Flash Point: 26 °C
• Refractive Index: n20/D 1.404

BMIM MeOCO2 Security Information

• Hazardous Material transportation number：UN1993 3/PG 3
• Hazard Category Code： 10-11-23/24/25-36/37/38-39/23/24/25
• Safety Instruction： 16-26-36/37-45
• Hazardous Material Identification：

Additional information on BMIM MeOCO2

Professional Introduction to Compound with CAS No. 916850-37-8 and Product Name BMIM MeOCO2

Compound with the CAS number 916850-37-8 and the product name BMIM MeOCO2 represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, belonging to the class of 1-allyl-3-methylimidazolium methanesulfonate derivatives, has garnered considerable attention due to its unique properties and potential applications in various scientific domains.

The molecular structure of this compound consists of a 1-allyl-3-methylimidazolium cation paired with a methanesulfonate anion. The 1-allyl group introduces a reactive double bond, making it a valuable intermediate in organic synthesis, while the methylimidazolium ring provides stability and solubility characteristics that are advantageous for pharmaceutical applications. The methanesulfonate anion enhances the compound's solubility in polar solvents, which is crucial for its use in biochemical reactions and drug formulations.

In recent years, there has been growing interest in the development of novel ionic liquids (ILs) for use in pharmaceutical research and drug delivery systems. Ionic liquids like BMIM MeOCO2 offer several advantages over traditional solvents, including higher thermal stability, lower volatility, and improved selectivity in chemical reactions. These properties make them ideal candidates for use in enzymatic catalysis, polymerization processes, and as solvents in high-performance liquid chromatography (HPLC).

One of the most compelling aspects of this compound is its potential application in drug development. Researchers have been exploring the use of ionic liquids as carriers for active pharmaceutical ingredients (APIs) due to their ability to enhance drug solubility and bioavailability. Studies have shown that incorporating compounds like BMI M MeOCO2 into drug formulations can lead to more efficient drug delivery systems, particularly for poorly soluble drugs.

The reactivity of the 1-allyl group in CAS No. 916850-37-8 also makes it a valuable tool in synthetic chemistry. This group can undergo various reactions, including cross-coupling reactions, polymerization, and functionalization with other biomolecules. These reactions are crucial for the synthesis of complex molecules used in pharmaceuticals and biotechnology.

Recent research has highlighted the role of ionic liquids in green chemistry initiatives. The use of compounds like BMI M MeOCO2 as alternatives to traditional organic solvents helps reduce environmental impact by minimizing waste and energy consumption. Additionally, their recyclability makes them sustainable choices for industrial applications.

In conclusion, compound with CAS No. 916850-37-8 and product name BMI M MeOCO2 represents a promising advancement in chemical biology and pharmaceutical research. Its unique properties make it suitable for a wide range of applications, from drug development to green chemistry initiatives. As research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow.